Cas no 127258-24-6 (1-(Thiophen-2-yl)pentan-1-amine)

• Product Name: 1-(Thiophen-2-yl)pentan-1-amine
• CAS No: 127258-24-6
• MF: C₉H₁₅NS
• MW: 169.28710103035
• MDL: MFCD11131320
• CID: 2111469
• PubChem ID: 11745050
• Update Time: 2025-08-02

1-(Thiophen-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)pentan-1-amine
• 1-(2-Thienyl)pentan-1-amine
• 1-(Thiophen-2-yl)pentan-1-amine

• MDL： MFCD11131320
• Inchi： 1S/C9H15NS/c1-2-3-5-8(10)9-6-4-7-11-9/h4,6-8H,2-3,5,10H2,1H3
• InChI Key： XOFHPRWKOBDSSI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCC)N

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiophen-2-yl)pentan-1-amine

Comprehensive Analysis of 1-(Thiophen-2-yl)pentan-1-amine (CAS No. 127258-24-6): Properties, Applications, and Industry Trends

1-(Thiophen-2-yl)pentan-1-amine (CAS No. 127258-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene-derived amine features a unique molecular structure combining a five-carbon alkyl chain with a thiophene heterocycle, offering distinct electronic and steric properties. Researchers particularly value its electron-rich aromatic system, which makes it valuable for designing novel small molecule drugs and functional materials.

The compound's structure-activity relationship has become a focal point in modern drug discovery, especially for targeting central nervous system disorders. Its balanced lipophilicity profile (logP ~2.8) and moderate molecular weight (183.3 g/mol) make it an attractive pharmacophore building block. Recent studies highlight its potential in developing selective enzyme inhibitors, particularly for kinases and GPCRs involved in neurological pathways. The thiophene moiety contributes to enhanced π-stacking interactions with biological targets, a property increasingly sought after in fragment-based drug design.

From a synthetic chemistry perspective, 1-(Thiophen-2-yl)pentan-1-amine serves as a versatile intermediate for multi-component reactions. Its primary amine functionality allows for diverse derivatization, including amide formation, reductive amination, and Schiff base chemistry. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature catalysis applications. Material scientists have explored its use in designing organic semiconductors, where the thiophene unit facilitates charge transport in conjugated polymer systems.

The growing demand for heterocyclic building blocks in medicinal chemistry has positioned 127258-24-6 as a compound of interest. Analytical characterization typically involves HPLC purity analysis (>98%), mass spectrometry (EI-MS m/z 183), and NMR spectroscopy (characteristic thiophene protons at δ 7.2-7.4 ppm). Storage recommendations include protection from light at 2-8°C under inert atmosphere, following standard laboratory chemical handling protocols.

Emerging applications in bioimaging probes leverage the compound's fluorescence properties when incorporated into push-pull chromophores. The amine-thiophene conjugate system shows promising solvatochromic behavior, making it valuable for developing environment-sensitive fluorophores. Recent patent literature reveals its incorporation into photodynamic therapy agents, particularly for its ability to enhance intersystem crossing efficiency when combined with heavy atom substituents.

From a commercial availability standpoint, 1-(Thiophen-2-yl)pentan-1-amine is typically supplied as a high-purity crystalline solid by specialty chemical manufacturers. Current market trends show increasing procurement for combinatorial chemistry libraries and high-throughput screening platforms. The compound's structure-property relationships are frequently discussed in computational chemistry forums, particularly regarding its conformational preferences and molecular docking characteristics against various biological targets.

Environmental and safety assessments indicate that 127258-24-6 requires standard organic compound handling precautions. While not classified as hazardous under GHS criteria, proper engineering controls (fume hoods) and personal protective equipment (gloves, safety glasses) are recommended during handling. The compound's biodegradation profile suggests moderate persistence in aquatic systems, warranting appropriate laboratory waste management procedures.

Future research directions for 1-(Thiophen-2-yl)pentan-1-amine include exploration of its metal coordination chemistry for catalytic applications and further investigation of its pharmacological potential in neurological disorders. The compound's structure-optimization potential through various positional modifications on both the thiophene ring and alkyl chain continues to attract synthetic interest. As the pharmaceutical industry increasingly focuses on CNS-penetrant molecules, this thiophene-containing scaffold presents numerous opportunities for lead compound development.